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Compound of Interest

Compound Name: Tridecyl methane sulfonate

Cat. No.: B15601511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tridecyl
methanesulfonate, a long-chain alkyl methanesulfonate. The document details the core
synthesis pathway, experimental protocols, and the necessary quantitative data for successful
preparation and characterization of the target compound.

Introduction

Tridecyl methanesulfonate, also known as tridecyl mesylate, is an organic compound with the
chemical formula C14H3003S.[1] It belongs to the family of methanesulfonate esters, which are
frequently utilized as intermediates in organic synthesis. The methanesulfonyl group is an
excellent leaving group, making tridecyl methanesulfonate a valuable precursor for various
nucleophilic substitution reactions in the development of novel chemical entities.

Core Synthesis Pathway: Mesylation of 1-Tridecanol

The primary and most direct pathway for the synthesis of tridecyl methanesulfonate is the
mesylation of 1-tridecanol. This reaction involves the treatment of the primary alcohol, 1-
tridecanol, with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as
triethylamine. The base serves to neutralize the hydrochloric acid byproduct generated during
the reaction.

The overall reaction can be depicted as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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